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Compound of Interest

Compound Name: M79175

Cat. No.: B1675860

Topic: Personal Protective Equipment for Handling M79175 Content Type: Provides essential,
immediate safety and logistical information, including operational and disposal plans. This
content provides procedural, step-by-step guidance that directly answers specific operational
questions.

This guide provides comprehensive safety protocols and operational procedures for handling
M79175, chemically identified as D-Mannosamine Hydrochloride (CAS No. 5505-63-5). It is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices and to build trust in handling chemical compounds.

Chemical and Physical Properties

D-Mannosamine hydrochloride is a white to off-white crystalline powder. It is an amino sugar
derivative of mannose and is soluble in water.[1] This compound is a key building block in
various biomedical research applications, including the development of drug delivery systems
and the synthesis of bioactive molecules.
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Property Value Reference
CAS Number 5505-63-5 [1]
Molecular Formula CeH14CINOs

Molecular Weight 215.63 g/mol

Appearance White to off-white solid [1]

Melting Point 168 - 170 °C (decomposes) [1]
Solubility Soluble in water

Storage Temperature 2-8°C (Refrigerated) [1]

Hazard Identification and Personal Protective
Equipment (PPE)

M79175 is classified as an irritant.[1] All personnel handling this compound must adhere to the
following personal protective equipment guidelines to minimize exposure and ensure personal

safety.
Hazard Required PPE
Eye Contact Chemical safety goggles or a face shield.

. Chemical-resistant gloves (e.qg., nitrile) and a lab
Skin Contact )
coat.

Use in a well-ventilated area or under a

chemical fume hood. A NIOSH-approved

Inhalation _ . :
respirator may be required for handling large
quantities or in case of insufficient ventilation.
Ingestion Do not eat, drink, or smoke in laboratory areas.

Operational Plan: Safe Handling and Storage
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Adherence to proper handling and storage protocols is critical to maintaining the integrity of
M79175 and ensuring a safe laboratory environment.

Handling Procedures

o Engineering Controls: Always handle M79175 in a well-ventilated area, preferably within a
certified chemical fume hood, to minimize inhalation exposure.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.

o Spill Prevention: Handle with care to avoid generating dust. Use appropriate tools for
transferring the solid material.

e Avoid Incompatibilities: Keep away from strong oxidizing agents.[1]

Storage Procedures

o Container: Keep the container tightly closed when not in use.
o Temperature: Store in a refrigerator at 2-8°C to maintain product quality.[1]

o Location: Store in a dry, well-ventilated area, away from incompatible materials. The storage
area should be clearly labeled.

First Aid Measures

In the event of exposure to M79175, immediate and appropriate first aid is essential.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[1]

Immediately flush the affected area with copious
] amounts of water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If irritation

persists, seek medical attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.[1]

Do not induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Disposal Plan

Dispose of M79175 and its containers in accordance with all applicable federal, state, and local
regulations.

o Waste Characterization: Unused M79175 should be considered a chemical waste.

o Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[1] Do not dispose of it down the drain or in regular trash.

o Contaminated Materials: Any materials, such as gloves or paper towels, that come into direct
contact with M79175 should be disposed of as chemical waste.

Experimental Protocols

M79175 (D-Mannosamine hydrochloride) is a versatile precursor in several key laboratory
applications. Below are detailed methodologies for two common uses.
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Synthesis of N-Acyl-Modified Mannosamines for
Metabolic Glycoengineering

This protocol describes the synthesis of N-acyl-modified mannosamines, which can be used to
modify sialic acid expression on the cell surface.

Methodology:

o Dissolution: Dissolve 431.2 mg of D-Mannosamine hydrochloride (M79175) in 10 mL of 3
mM sodium ethoxide solution in a 50 mL glass bottle equipped with a stir bar.

e Cooling: Cool the mixture to 0°C on an ice bath while stirring.
e Acylation: Slowly add 210 pL of propionyl chloride dropwise to the solution.
 Incubation: Incubate the stirring mixture at 0°C for 4 hours.

o Transfer and Freezing: Transfer the solution to a 50 mL plastic tube. Puncture four to eight
small holes in the cap with a thin needle and rapidly freeze the solution using liquid nitrogen.

¢ Lyophilization: Lyophilize the sample until it is completely dry.

 Purification: Dissolve the dried product in a mixture of ethyl acetate, methanol, and water for
further purification by chromatography if necessary.

Preparation Reaction Workup & Purification
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Caption: Workflow for the synthesis of N-acyl-modified mannosamines.
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Preparation of Mannosylated Liposomes for Drug
Delivery

This protocol outlines the preparation of acyclovir-entrapped mannosylated liposomes using D-
Mannosamine hydrochloride for potential bioadhesive oral drug delivery.

Methodology:
e Lipid Film Preparation:

o Dissolve 200 mg of total lipid (e.g., phosphatidylcholine and cholesterol at a 7:3 molar
ratio) in 10 mL of chloroform.

o Dissolve 120 mg of acyclovir and 10 mg of D-Mannosamine hydrochloride (M79175) in
240 mL of methanol.

o Add the methanolic solution to the lipid solution.
o Evaporate the solvent at 41°C for 1 hour under reduced pressure to form a dry, thin film.
e Hydration and Liposome Formation:

o Hydrate the thin film with a phosphate buffer (pH 7.0) at 60°C for 1 minute to form a
liposomal suspension.

e Sizing (Optional):

o To achieve a uniform size distribution, the liposome suspension can be subjected to
sonication or extrusion through polycarbonate membranes.
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Caption: Workflow for the preparation of mannosylated liposomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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